![molecular formula C17H19N3O2 B5561758 N'-[4-(dimethylamino)benzylidene]-3-methoxybenzohydrazide](/img/structure/B5561758.png)
N'-[4-(dimethylamino)benzylidene]-3-methoxybenzohydrazide
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Description
N'-[4-(dimethylamino)benzylidene]-3-methoxybenzohydrazide, also known as DMABN, is a chemical compound that has attracted significant attention in the scientific community due to its potential applications in various fields. DMABN is a yellow crystalline solid that is soluble in organic solvents and has a molecular weight of 308.38 g/mol.
Scientific Research Applications
Synthesis and Characterization
N'-[4-(dimethylamino)benzylidene]-3-methoxybenzohydrazide and its derivatives are synthesized and characterized through various spectroscopic methods. These compounds are investigated for their molecular structures, vibrational frequencies, and solvation energies, providing foundational insights for further applications in scientific research. Notably, their reactivity and stability in different media are assessed, laying the groundwork for their potential use in various fields, including medicinal chemistry and material science (Karrouchi et al., 2020).
Antidiabetic and Antioxidant Activities
The antidiabetic and antioxidant potentials of this compound derivatives are explored through in vitro studies and molecular docking. These investigations reveal that the compound exhibits significant activity against α-glucosidase, an enzyme relevant to diabetes management, indicating its potential as an anti-diabetic agent. Additionally, its antioxidant properties are assessed, highlighting its capability to mitigate oxidative stress (Karrouchi et al., 2020).
Corrosion Inhibition
The role of this compound in corrosion inhibition is examined, particularly for its effectiveness in protecting mild steel in acidic environments. This application is crucial in the field of materials science, where the longevity and durability of metals are of paramount importance. Studies demonstrate the compound's ability to significantly reduce corrosion rates through adsorption, suggesting its utility in industrial applications (Kumari & Lavanya, 2021).
Molecular Docking Studies
Further research into the applications of this compound includes molecular docking studies, which explore its potential interactions with biological targets. These studies are instrumental in drug discovery and development, providing insights into the compound's binding affinities and mechanism of action on a molecular level. Such investigations can lead to the identification of new therapeutic agents with optimized efficacy and specificity (Karrouchi et al., 2020).
properties
IUPAC Name |
N-[(E)-[4-(dimethylamino)phenyl]methylideneamino]-3-methoxybenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H19N3O2/c1-20(2)15-9-7-13(8-10-15)12-18-19-17(21)14-5-4-6-16(11-14)22-3/h4-12H,1-3H3,(H,19,21)/b18-12+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RTGALKXDSYTQQA-LDADJPATSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C1=CC=C(C=C1)C=NNC(=O)C2=CC(=CC=C2)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CN(C)C1=CC=C(C=C1)/C=N/NC(=O)C2=CC(=CC=C2)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H19N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
297.35 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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